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Abstract: Dioctyldodecyl dodecanedioate, a notable diester with the CAS number 129423-
55-8, is predominantly recognized for its emollient and conditioning properties within the
cosmetics industry.[1] However, its inherent chemical structure—a long-chain dicarboxylic acid
esterified with branched-chain alcohols—suggests a much broader scope of industrial
applicability. This technical guide explores the potential of Dioctyldodecyl dodecanedioate
beyond cosmetics, focusing on its promising roles as a high-performance lubricant, a non-
phthalate plasticizer, an industrial solvent, and a specialty additive in coatings. This document
consolidates key physicochemical data, outlines detailed experimental protocols for
performance evaluation, and presents logical frameworks for its application in these industrial
sectors.

Chemical Identity and Physicochemical Properties

Dioctyldodecyl dodecanedioate is the diester of dodecanedioic acid and 2-octyldodecanol.[2]
Its high molecular weight and branched-chain structure are key determinants of its physical and
chemical characteristics, which are summarized in Table 1.

Table 1: Physicochemical Properties of Dioctyldodecyl Dodecanedioate and Related Esters
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Dioctyldodecyl Di-2-ethylhexyl Dioctyl Test
Property Dodecanedioat Dodecanedioat Dodecanedioat Method/Sourc
e e (Reference) e (Reference) e
CAS Number 129423-55-8 - - -
Molecular
Cs2H10204 C28H5404 C28H5404 PubChem[2]
Formula
Molecular Weight
791.37 454.7 454.7 PubChem[2]
(g/mol)
Liquid o o General
Appearance Liquid Liquid
(Expected) Knowledge
Kinematic
_ _ Data not
Viscosity @ 40°C ) 18.95 21.52 [3]
available
(cSt)
Kinematic
_ _ Data not
Viscosity @ ) 5.4 6.4 [3]
available
100°C (cSt)
] ) Data not
Viscosity Index ] 148 155 [3]
available
. Data not
Pour Point (°C) ) -55 20 [31[4]
available
Flash Point (°C) >200 (Expected) 200 215 [31[4]
Oxidative Data not
. _ 190 188 [3]
Stability (°C) available

Potential Industrial Applications

The molecular architecture of Dioctyldodecyl dodecanedioate suggests its utility in several

industrial domains traditionally dominated by less environmentally benign chemistries.

The long carbon chains and branched alcohol moieties of Dioctyldodecyl dodecanedioate

are indicative of a promising candidate for a high-performance lubricant base oil or additive.
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Esters, in general, are known for their excellent lubricity, high viscosity indices, and good
thermal stability.[3] The branched structure is particularly advantageous for improving low-
temperature fluidity, as evidenced by the significantly lower pour point of branched-chain

dodecanedioates compared to their linear counterparts.[3][4]

Diagram 1: Lubricant Action Mechanism
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Caption: Adsorption of ester molecules on metal surfaces, reducing friction.
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Experimental Protocol: Evaluation of Lubricant Properties

Objective: To quantify the performance of Dioctyldodecyl dodecanedioate as a lubricant base
oil.

1. Kinematic Viscosity and Viscosity Index (ASTM D445):
o Measure the kinematic viscosity at 40°C and 100°C using a calibrated capillary viscometer.

o Calculate the Viscosity Index (VI) using the measured viscosities, which indicates the
stability of the lubricant's viscosity over a range of temperatures.

2. Pour Point (ASTM D97):

o Determine the lowest temperature at which the lubricant will continue to flow, which is critical
for low-temperature applications.

3. Flash Point (ASTM D92):

o Measure the temperature at which the lubricant's vapors will ignite with a flame, indicating its
volatility and fire safety.

4. Wear Scar Diameter (ASTM D4172 - Four-Ball Method):

o Conduct a four-ball wear test to evaluate the anti-wear properties of the lubricant. A smaller
wear scar diameter on the steel balls indicates better wear protection.[5]

5. Coefficient of Friction (ASTM D6079 - High-Frequency Reciprocating Rig (HFRR)):

o Measure the coefficient of friction to assess the lubricity of the compound under boundary
lubrication conditions. A lower coefficient of friction signifies better performance.[5]

The large molecular size and branched structure of Dioctyldodecyl dodecanedioate make it a
potential high-permanence, non-phthalate plasticizer for polymers such as polyvinyl chloride
(PVC). Branched esters are known to enhance the flexibility and reduce the glass transition
temperature of PVC, while their high molecular weight can lead to lower migration and volatility
compared to smaller plasticizers.
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Diagram 2: Plasticization Mechanism
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Caption: Mechanism of PVC plasticization by Dioctyldodecyl dodecanedioate.
Experimental Protocol: Evaluation of Plasticizer Performance in PVC

Objective: To assess the efficacy of Dioctyldodecyl dodecanedioate as a primary plasticizer
for PVC.

1. PVC Compound Preparation:

e Prepare a standard PVC formulation including PVC resin, thermal stabilizer, and the
plasticizer at various concentrations (e.g., 30, 40, 50 parts per hundred of resin - phr).

e Mix the components in a two-roll mill at a temperature of 160-170°C to form a homogenous
sheet.

» Press the milled sheets into plaques of a specified thickness using a hydraulic press.
2. Mechanical Properties (ASTM D882):
e Cut dumbbell-shaped specimens from the pressed plaques.

o Measure the tensile strength, elongation at break, and modulus of elasticity using a universal
testing machine.

3. Hardness (ASTM D2240):
o Measure the Shore A hardness of the plasticized PVC plaques using a durometer.
4. Plasticizer Migration (ASTM D1203):

o Determine the weight loss of the plasticized PVC samples after exposure to activated carbon
at an elevated temperature to assess the permanence of the plasticizer.

5. Low-Temperature Flexibility (ASTM D1043):

» Evaluate the torsional stiffness of the plasticized PVC at low temperatures to determine its
flexibility in cold environments.
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High molecular weight esters are increasingly being used as "green" solvents in industrial
cleaning applications due to their low volatility, high flash points, good solvency for a range of
organic materials, and favorable toxicological and environmental profiles.[6] Dioctyldodecyl
dodecanedioate, with its ester functionalities and long alkyl chains, could be an effective
solvent for removing greases, oils, and other non-polar contaminants.

Diagram 3: Solvent Action Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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